4-Piperidin-4-YL-benzenesulfonamide
Overview
Description
4-Piperidin-4-YL-benzenesulfonamide is a compound with the CAS Number: 119737-31-4 . It has a molecular weight of 240.33 and its IUPAC name is 4-(4-piperidinyl)benzenesulfonamide . The compound appears as a light orange solid .
Molecular Structure Analysis
The InChI code for 4-Piperidin-4-YL-benzenesulfonamide is 1S/C11H16N2O2S/c12-16(14,15)11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-4,10,13H,5-8H2,(H2,12,14,15) . The compound has a linear formula of C11H16N2O2S .Physical And Chemical Properties Analysis
4-Piperidin-4-YL-benzenesulfonamide is a light orange solid . It has a molecular weight of 240.33 .Scientific Research Applications
Anticancer Agents
Piperidine derivatives are being utilized as anticancer agents . The specific methods of application or experimental procedures would depend on the specific derivative and the type of cancer being treated. The outcomes would also vary based on these factors.
Antiviral Agents
Piperidine derivatives are also used as antiviral agents . The methods of application would depend on the specific virus being targeted, and the outcomes would depend on the effectiveness of the derivative against that virus.
Antimalarial Agents
Piperidine derivatives are used in the treatment of malaria . The methods of application would depend on the specific derivative and the strain of malaria. The outcomes would be measured in terms of the derivative’s effectiveness in treating the disease.
Antimicrobial and Antifungal Agents
Piperidine derivatives are used as antimicrobial and antifungal agents . The methods of application and the outcomes would depend on the specific microorganism or fungus being targeted.
Antihypertension Agents
Piperidine derivatives are used in the treatment of hypertension . The methods of application would depend on the specific derivative and the patient’s condition. The outcomes would be measured in terms of the derivative’s effectiveness in managing blood pressure.
Analgesic and Anti-inflammatory Agents
Piperidine derivatives are used as analgesic (pain-relieving) and anti-inflammatory agents . The methods of application would depend on the specific derivative and the condition being treated. The outcomes would be measured in terms of the derivative’s effectiveness in relieving pain and reducing inflammation.
properties
IUPAC Name |
4-piperidin-4-ylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2S/c12-16(14,15)11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-4,10,13H,5-8H2,(H2,12,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAKHULNHTKVTLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=CC=C(C=C2)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20592977 |
Source
|
| Record name | 4-(Piperidin-4-yl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20592977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Piperidin-4-YL-benzenesulfonamide | |
CAS RN |
119737-31-4 |
Source
|
| Record name | 4-(Piperidin-4-yl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20592977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-Aminothiazol-4-yl)[(Z)-methoxyimino]acetic acid sodium salt](/img/structure/B53369.png)
![Ferrate(1-), [[N,N'-1,3-propanediylbis[N-[(carboxy-kappaO)methyl]glycinato-kappaN,kappaO]](4-)]-, potassium, (OC-6-21)-](/img/structure/B53386.png)
